![molecular formula C19H26Cl2N2O3S B2926986 3-cyclohexyl-N-(3,5-dichlorophenyl)-2-(1,1-dioxo-1,4-thiazinan-4-yl)propanamide CAS No. 343373-27-3](/img/structure/B2926986.png)
3-cyclohexyl-N-(3,5-dichlorophenyl)-2-(1,1-dioxo-1,4-thiazinan-4-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-cyclohexyl-N-(3,5-dichlorophenyl)-2-(1,1-dioxo-1,4-thiazinan-4-yl)propanamide is a useful research compound. Its molecular formula is C19H26Cl2N2O3S and its molecular weight is 433.39. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Herbicidal Activity and Crystal Structure
Research on compounds with similar structures has highlighted their potential in developing herbicidal agents. For example, the crystal structure and herbicidal activity of related compounds have been a focus, where synthesized compounds showed effective herbicidal properties. This suggests that 3-cyclohexyl-N-(3,5-dichlorophenyl)-2-(1,1-dioxo-1,4-thiazinan-4-yl)propanamide could be explored for its herbicidal capabilities, given the structural similarities (Liu et al., 2008).
Antimicrobial Properties
The synthesis and evaluation of antimicrobial properties of structurally related compounds have been documented. Arylsubstituted halogen(thiocyanato)amides, for instance, have shown significant antibacterial and antifungal activity. This indicates the potential for this compound to possess antimicrobial properties that could be beneficial in medical or agricultural applications (Baranovskyi et al., 2018).
Synthesis and Biological Evaluation
The synthesis of novel heterocyclic inhibitors of matrix metalloproteinases showcases the therapeutic potential of related compounds. Such studies provide a framework for exploring the biological activities of this compound, particularly in the context of inhibiting enzymes implicated in disease processes (Schröder et al., 2001).
Electrophilic Aminations and Chemical Transformations
Studies on electrophilic aminations with oxaziridines and related compounds underscore the versatility of these chemical structures in synthesizing a wide range of products with potential pharmaceutical and agricultural applications. This highlights the synthetic utility of this compound and related compounds in creating diverse bioactive molecules (Andreae & Schmitz, 1991).
Properties
IUPAC Name |
3-cyclohexyl-N-(3,5-dichlorophenyl)-2-(1,1-dioxo-1,4-thiazinan-4-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26Cl2N2O3S/c20-15-11-16(21)13-17(12-15)22-19(24)18(10-14-4-2-1-3-5-14)23-6-8-27(25,26)9-7-23/h11-14,18H,1-10H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRICGDPYIYYSIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CC(C(=O)NC2=CC(=CC(=C2)Cl)Cl)N3CCS(=O)(=O)CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26Cl2N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.